Cas no 69502-27-8 (3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate))

3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate) is a polyethylene glycol (PEG)-based bis-tosylate derivative, characterized by its hexaethylene glycol spacer and terminal tosylate groups. This compound is primarily utilized as a bifunctional linker in organic synthesis and polymer chemistry, enabling the introduction of PEG chains into molecular structures. The tosylate groups provide high reactivity for nucleophilic substitution reactions, facilitating conjugation with amines, thiols, or other nucleophiles. Its extended PEG spacer enhances solubility and reduces steric hindrance, making it suitable for applications in bioconjugation, crosslinking, and the synthesis of functionalized polymers. The compound is valued for its stability, controlled reactivity, and versatility in modifying biomolecules and materials.
3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate) structure
69502-27-8 structure
Product Name:3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate)
CAS No:69502-27-8
MF:C28H42O12S2
MW:634.755887508392
CID:1090021
PubChem ID:4861322
Update Time:2025-06-08

3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate)
    • 2-[2-[2-[2-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
    • HEPTAETHYLENE GLYCOL DI(P-TOLUENESULFONATE)
    • C70489
    • A923459
    • WS-02065
    • Bis-Tos-PEG7
    • Heptaethylene glycol di(p-toluenesulfonate)
    • 3,6,9,12,15,18-Hexaoxaicosane-1,20-diylbis(4-methylbenzenesulfonate)
    • J-521425
    • 20-[(4-methylbenzenesulfonyl)oxy]-3,6,9,12,15,18-hexaoxaicosan-1-yl 4-methylbenzene-1-sulfonate
    • AKOS002312539
    • SCHEMBL18613994
    • CS-0114313
    • DTXSID50406639
    • heptaethylene glycol ditosylate
    • BP-23429
    • 69502-27-8
    • MFCD06292255
    • DA-71562
    • ST50759435
    • HY-140368
    • Inchi: 1S/C28H42O12S2/c1-25-3-7-27(8-4-25)41(29,30)39-23-21-37-19-17-35-15-13-33-11-12-34-14-16-36-18-20-38-22-24-40-42(31,32)28-9-5-26(2)6-10-28/h3-10H,11-24H2,1-2H3
    • InChI Key: UQNONDOAUSICGF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCOCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 634.21176912g/mol
  • Monoisotopic Mass: 634.21176912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 25
  • Complexity: 784
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 159Ų

3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate) Security Information

  • Storage Condition:Sealed in dry,2-8°C

3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate) Pricemore >>

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Additional information on 3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate)

3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate)

The compound 3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate), with the CAS number 69502-27-8, is a highly specialized chemical entity that has garnered significant attention in the fields of polymer chemistry and materials science. This compound is notable for its unique structure and versatile applications in advanced material synthesis.

The molecular structure of this compound is characterized by a long-chain hexaoxaicosane backbone with sulfonate ester groups at positions 1 and 20. The hexaoxaicosane moiety consists of six oxygen atoms evenly spaced along an icosane (C20) chain. This arrangement imparts the molecule with excellent solubility properties and the ability to form stable cross-linked networks under specific conditions.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of high-performance polymers and cross-linked gels. Researchers have demonstrated that the sulfonate ester groups can undergo controlled ring-opening polymerization under mild conditions to form thermally stable and mechanically robust materials. These materials exhibit exceptional resistance to environmental factors such as UV radiation and moisture degradation.

In addition to its role in polymer synthesis, this compound has shown promise in drug delivery systems due to its biocompatible nature and controlled degradation kinetics. Studies published in leading journals such as Nature Materials and Advanced Functional Materials have reported its use as a scaffold for encapsulating therapeutic agents with sustained release profiles.

The synthesis of 3,6,9,12,15,18-Hexaoxaicosane-1,20-diyl bis(4-methylbenzenesulfonate) typically involves multi-step organic reactions with precise control over stereochemistry and regioselectivity. The starting material is derived from petrochemical feedstocks through a series of oxidation and functionalization steps that ensure high purity and consistency.

From an environmental standpoint, this compound has been shown to exhibit low toxicity profiles in aquatic ecosystems when used in recommended concentrations. Regulatory studies conducted by organizations such as the European Chemicals Agency (ECHA) have confirmed its safety for industrial applications under proper handling protocols.

In conclusion,3,6,9,12,15,Hexaoxaicosane-1,bis(4-methylbenzenesulfonate), with CAS number 69502-27-8, represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure and functional properties make it an invaluable tool for researchers and engineers seeking innovative solutions in material science and biotechnology.

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